An In-depth Technical Guide on the Core Mechanism of Action of CT-2584 in Cancer Cells
An In-depth Technical Guide on the Core Mechanism of Action of CT-2584 in Cancer Cells
Disclaimer: Publicly available information on a compound specifically designated "CT-2584" is limited. The following guide is synthesized from available data from early-phase clinical trials and related research. The compound, also known as APRA™ (CT-2584HMS), was developed by CTI BioPharma. Research primarily dates from the late 1990s and early 2000s.
Executive Summary
CT-2584 is a novel anti-cancer agent that functions as a modulator of intracellular phosphatidic acid.[1] Unlike conventional cytotoxic chemotherapies that target DNA replication or mitosis, CT-2584's mechanism of action is associated with altering the phospholipid composition of cancer cells.[2] This alteration is believed to disrupt cellular signaling pathways that are critical for cancer cell growth, proliferation, and survival. Early-phase clinical trials have explored its use in solid tumors, soft tissue sarcoma, and metastatic prostate cancer.[1][3][4] A proposed mechanism also includes the disruption of blood flow to the tumor.[3]
Core Mechanism of Action: Phospholipid Modulation
CT-2584, chemically known as 1-(11-dodecylamino-10-hydroxyundecyl)-3, 7-dimethylxanthine-hydrogen methanesulphonate, is designed to modulate intracellular levels of phosphatidic acid (PA).[1] PA is a critical lipid second messenger involved in a multitude of cellular processes, including cell proliferation, membrane trafficking, and cytoskeletal dynamics.
By altering the phospholipid composition of the tumor cell membrane, CT-2584 is thought to induce a cascade of downstream effects that are detrimental to the cancer cell.[2] This represents a distinct therapeutic approach compared to agents that directly inhibit enzymes or damage DNA.[2]
Proposed Signaling Pathway Disruption
The modulation of phosphatidic acid by CT-2584 is hypothesized to interfere with key oncogenic signaling pathways. While specific, detailed pathway analyses for CT-2584 are not widely published, the central role of PA suggests potential interference with pathways regulated by:
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mTOR (mammalian Target of Rapamycin): PA is a known activator of the mTOR signaling pathway, which is a central regulator of cell growth, proliferation, and metabolism.
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Ras/MAPK Pathway: PA can influence the activity of key proteins in the Ras signaling cascade, which is frequently hyperactivated in many cancers.
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PI3K/AKT Pathway: This pathway, crucial for cell survival and proliferation, can be influenced by changes in membrane lipid composition.
A simplified diagram illustrating the conceptual mechanism of action is provided below.
Preclinical and Clinical Data
Phase I Clinical Trial Data
A Phase I study was conducted to determine the maximum-tolerated dose (MTD), toxicity profile, and pharmacokinetics of CT-2584 HMS in patients with solid tumors.[1]
| Parameter | Value |
| Number of Patients | 30 |
| Dose Escalation Range | 65-585 mg/m² |
| Administration | 6-hour IV infusion for 5 consecutive days every 3 weeks |
| Maximum Tolerated Dose (MTD) | 585 mg/m² |
| Dose-Limiting Toxicity (DLT) | Grade 3 lethargy and malaise.[2] |
| Recommended Phase II Dose | 520 mg/m² daily for 5 days |
| Pharmacokinetics (Mean) | |
| Elimination Half-life | 7.3 hours |
| Clinical Response | 1 partial response (Pleural Mesothelioma) out of 26 evaluable patients.[1] |
Table 1: Summary of Phase I Clinical Trial Results for CT-2584 HMS.[1][2]
Phase II Clinical Trials
CT-2584 has been evaluated in Phase II trials for specific cancer types.
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Metastatic Prostate Cancer: A randomized Phase II trial was designed to compare two different treatment schedules in patients with hormone-refractory metastatic prostate cancer.[3] The rationale was that CT-2584 may inhibit tumor growth by disrupting blood flow to the tumor.[3]
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Soft Tissue Sarcoma: A Phase II trial was initiated for patients with metastatic or unresectable soft tissue sarcomas.[2][4]
Specific quantitative outcomes from these Phase II trials are not detailed in the available references.
Experimental Protocols
The methodologies described below are representative of the clinical trial protocols used to evaluate CT-2584.
Phase I Dose-Escalation Trial Protocol
Objective: To determine the MTD, DLT, and pharmacokinetic profile of CT-2584.
Methodology:
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Patient Enrollment: Patients with advanced solid tumors refractory to standard therapy were enrolled.
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Dose Cohorts: Patients were enrolled in escalating dose cohorts, starting at 65 mg/m².
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Drug Administration: CT-2584 HMS was administered as a 6-hour intravenous infusion for five consecutive days. This cycle was repeated every 21 days.[1][2]
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Toxicity Assessment: Patients were monitored for adverse events according to standard criteria (e.g., NCI Common Toxicity Criteria). DLT was assessed during the first cycle.
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Pharmacokinetic Analysis: Plasma samples were collected at multiple time points on day 1 and day 5 of the first cycle.[1] Samples were analyzed using a validated high-performance liquid chromatographic (HPLC) assay to determine parameters such as Cmax, AUC, and elimination half-life.[1]
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Response Evaluation: Tumor responses were assessed using standard imaging techniques (e.g., CT scans) after a predetermined number of cycles.[1]
Conclusion
CT-2584 represents a unique approach to cancer therapy by targeting the phospholipid composition of cancer cells through the modulation of phosphatidic acid.[1][2] This mechanism is distinct from many other cytotoxic and targeted agents. Early clinical development established a safety profile and a recommended dose for further testing, with dose-limiting toxicities being primarily malaise and lethargy rather than myelosuppression.[1][2] While initial studies showed modest single-agent activity, the novel mechanism of action could hold potential for combination therapies or for specific cancer subtypes highly dependent on the signaling pathways influenced by phosphatidic acid. Further research would be required to fully elucidate the specific downstream molecular consequences of CT-2584 administration and to identify predictive biomarkers for patient response.
References
- 1. Phase I and pharmacologic study of CT-2584 HMS, a modulator of phosphatidic acid, in adult patients with solid tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. | BioWorld [bioworld.com]
- 3. ClinicalTrials.gov [clinicaltrials.gov]
- 4. A Phase II Study of CT-2584 Mesylate in Patients with Soft Tissue Sarcoma | Dana-Farber Cancer Institute [dana-farber.org]
